Cas no 34366-31-9 (Senegin II)

Senegin II structure

Product Name:Senegin II

CAS No:34366-31-9

MF:C₇₀H₁₀₄O₃₂

MW:1457.55558586121

CID:1123976

PubChem ID:11953920

Update Time:2025-04-20

Senegin II Chemical and Physical Properties

Names and Identifiers

- Senegin II
- ;Senegin-II;
- E,Z-senegin II
- 34366-31-9
- 3-O-beta-D-glucopyranosylpresenegenin-28-O-[beta-D-galactopyranosyl(1->4)-beta-D-xylopyranosyl(1->4)-alpha-L-rhamnopyranosyl(1->2)-4-3',4'-dimethoxycinnamoyl]-beta-D-fucopyranoside
- Q27089376
- DTXSID101318364
- CHEBI:9110
- C08978
- beta-D-galactopyranosyl-(1->4)-beta-D-xylopyranosyl-(1->4)-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-4-O-[3-(3,4-dimethoxyphenyl)prop-2-enoyl]-1-O-[(2beta,3beta)-3-(beta-D-glucopyranosyloxy)-2,23,27-trihydroxy-23,28-dioxoolean-12-en-28-yl]-beta-D-galactopyranose
- (Z)-Senegin II
- (-)-(Z)-Senegin II
- Inchi： 1S/C70H104O32/c1-29-54(99-58-49(82)45(78)39(27-92-58)97-60-50(83)46(79)43(76)37(25-71)95-60)48(81)52(85)59(93-29)100-56-53(86)55(98-42(75)15-11-31-10-13-35(90-8)36(22-31)91-9)30(2)94-62(56)102-64(89)69-19-18-65(3,4)23-33(69)32-12-14-40-66(5)24-34(74)57(101-61-51(84)47(80)44(77)38(26-72)96-61)68(7,63(87)88)41(66)16-17-67(40,6)70(32,28-73)21-20-69/h10-13,15,22,29-30,33-34,37-41,43-62,71-74,76-86H,14,16-21,23-28H2,1-9H3,(H,87,88)/b15-11+/t29-,30+,33-,34-,37+,38+,39+,40+,41+,43-,44+,45-,46-,47-,48-,49+,50+,51+,52+,53-,54-,55-,56+,57-,58-,59-,60-,61-,62-,66+,67+,68-,69-,70-/m0/s1
- InChI Key： MNXFXXWQAAMVMW-JEIATDTDSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(CO)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@H]([C@@H](C)O5)OC(/C=C/C5C=CC(=C(C=5)OC)OC)=O)O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O[C@H]5[C@@H]([C@H]([C@H]([C@@H](CO)O5)O)O)O)O)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

Exact Mass: 1456.65000
Monoisotopic Mass: 1456.651071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 16
Hydrogen Bond Acceptor Count: 32
Heavy Atom Count: 102
Rotatable Bond Count: 21
Complexity: 2980
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 34
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 495
XLogP3: -0.7

Experimental Properties

Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.65
Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
PSA: 494.88000
LogP: -2.22740
Vapor Pressure: Not available

Senegin II Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Senegin II Pricemore >>

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TRC	S258775-0.5mg	Senegin II	34366-31-9	0.5mg	$ 210.00	2022-06-03
TRC	S258775-2.5mg	Senegin II	34366-31-9	2.5mg	$ 975.00	2023-02-03
TRC	S258775-5mg	Senegin II	34366-31-9	5mg	$ 1735.00	2023-02-03
TRC	S258775-.5mg	Senegin II	34366-31-9	.5mg	$ 225.00	2023-02-03